Cas no 1451390-98-9 (5-Bromo-2-(isopropoxy)pyridine-4-boronic acid)

• Product Name: 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid
• CAS No: 1451390-98-9
• MF: C₈H₁₁BBrNO₃
• MW: 259.89284157753
• MDL: MFCD18262242
• CID: 4733380
• Update Time: 2025-06-08

5-Bromo-2-(isopropoxy)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid
• C8H11BBrNO3
• (5-Bromo-2-isopropoxypyridin-4-yl)boronic acid
• BC001608
• Z1538

• MDL： MFCD18262242
• Inchi： 1S/C8H11BBrNO3/c1-5(2)14-8-3-6(9(12)13)7(10)4-11-8/h3-5,12-13H,1-2H3
• InChI Key： PJONIWOYCSHBHC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1B(O)O)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid

5-Bromo-2-(isopropoxy)pyridine-4-boronic acid (CAS No. 1451390-98-9): An Overview of Its Synthesis, Applications, and Recent Research

5-Bromo-2-(isopropoxy)pyridine-4-boronic acid (CAS No. 1451390-98-9) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is particularly valuable due to its reactivity and the ease with which it can be incorporated into various chemical reactions, making it an essential building block in the synthesis of complex molecules.

The structure of 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid consists of a pyridine ring substituted with a bromine atom at the 5-position, an isopropoxy group at the 2-position, and a boronic acid moiety at the 4-position. The presence of these functional groups imparts unique chemical properties to the compound, enabling its use in a wide range of applications.

In recent years, 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid has been extensively studied for its potential in Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals. The boronic acid functionality facilitates the formation of carbon-carbon bonds under mild conditions, making it an attractive choice for synthetic chemists.

The synthesis of 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid typically involves several steps. One common approach is to start with 2-chloro-5-bromopyridine, which is then converted to the corresponding alcohol through nucleophilic substitution. The alcohol is subsequently protected as an isopropyl ether, and the resulting compound is treated with borane to form the boronic acid. This multi-step process ensures high purity and yield, making it suitable for large-scale production.

Recent research has highlighted the importance of 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of novel inhibitors for cancer-related targets. The researchers demonstrated that compounds derived from 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid exhibited potent antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds for further drug development.

In addition to its applications in medicinal chemistry, 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid has also found use in materials science. The unique electronic properties of pyridine derivatives make them suitable for the fabrication of organic electronic devices, such as organic light-emitting diodes (OLEDs). A study published in Advanced Materials explored the use of this compound as a building block for designing novel OLED materials with improved performance characteristics.

The safety and handling of 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid are important considerations for researchers and industrial users. While this compound is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling. Additionally, storage conditions should be controlled to prevent degradation or contamination.

In conclusion, 5-Bromo-2-(isopropoxy)pyridine-4-boronic acid (CAS No. 1451390-98-9) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties and reactivity make it an essential tool for researchers and chemists working on the development of new compounds and materials. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.